Cas no 138668-25-4 (1,2,4-trideoxy-4-nitro-D-threo-pentitol)

1,2,4-trideoxy-4-nitro-D-threo-pentitol structure
138668-25-4 structure
Product Name:1,2,4-trideoxy-4-nitro-D-threo-pentitol
CAS No:138668-25-4
MF:C5H11NO4
MW:149.145141839981
CID:1254055
PubChem ID:6451267
Update Time:2025-04-20

1,2,4-trideoxy-4-nitro-D-threo-pentitol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-trideoxy-4-nitro-D-threo-pentitol
    • 138668-25-4
    • 1,3-Pentanediol, 2-nitro-, (R*,R*)-
    • DTXSID60160750
    • Inchi: 1S/C5H11NO4/c1-2-5(8)4(3-7)6(9)10/h4-5,7-8H,2-3H2,1H3/t4-,5-/m1/s1
    • InChI Key: WEMWRQSEKYYLOZ-RFZPGFLSSA-N
    • SMILES: O[C@H](CC)[C@@H](CO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 149.06883
  • Monoisotopic Mass: 149.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • PSA: 83.6

1,2,4-trideoxy-4-nitro-D-threo-pentitol Related Literature

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